Cas no 1334493-19-4 ((3-fluorocyclobutyl)methanamine)

• Product Name: (3-fluorocyclobutyl)methanamine
• CAS No: 1334493-19-4
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• MDL: MFCD20232876
• CID: 1238118
• PubChem ID: 72207697
• Update Time: 2025-10-31

(3-fluorocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorocyclobutyl)methanamine hydrochloride (1:1)
• (3-Fluorocyclobutyl)methamine hydrochloride
• (3-fluorocyclobutyl)methanamine
• AKOS024124550
• 1-[(1R,3R)-3-FLUOROCYCLOBUTYL]METHANAMINE HYDROCHLORIDE
• CS-0183296
• (3-fluorocyclobutyl)methanamine hydrochloride
• AMY34291
• EN300-7400690
• AKOS030233314
• [(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride
• 1523606-29-2
• 1260670-53-8
• trans-(3-fluorocyclobutyl)methanamine hydrochloride
• 1260664-80-9
• trans-(3-Fluorocyclobutyl)methamine hydrochloride
• AB87292
• MFCD22570249
• (3-fluorocyclobutyl)methanamine;hydrochloride
• 1923207-00-4
• AKOS027469868
• 1334493-19-4
• SB20229
• (1S,3S)-1-(Aminomethyl)-3-fluorocyclobutane HCl
• 1523618-03-2
• AS-79296
• cis-(3-Fluorocyclobutyl)methamine hydrochloride
• SY259254
• SY259260
• CS-0183122
• AS-34502
• 1-[(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride, trans
• trans-(3-Fluorocyclobutyl)methamine HCl
• trans-(3-Fluorocyclobutyl)methamine hydrochloride, AldrichCPR
• MFCD22570264
• CIS-(3-FLUOROCYCLOBUTYL)METHAMINE HCL
• SB20231
• P13361
• EN300-7400691
• (trans-3-Fluorocyclobutyl)methanamine hydrochloride
• SCHEMBL21597482
• EN300-1662457
• SB20230
• CS-0184311
• SCHEMBL21597608
• AS-34501
• Cis-(3-fluorocyclobutyl)methanamine hydrochloride
• 1-[(1s,3s)-3-fluorocyclobutyl]methanamine hydrochloride
• (3-Fluorocyclobutyl)methamine HCl
• trans-3-Fluorocyclobutane-1-methamine HCl
• 1-(3-FLUOROCYCLOBUTYL)METHANAMINE HYDROCHLORIDE
• cis-(3-fluorocyclobutyl)methanamine;hydrochloride
• [(1r,3r)-3-fluorocyclobutyl]methanamine hydrochloride
• SCHEMBL21597550
• MFCD22570263
• 3-Fluorocyclobutane-1-methamine HCl

• MDL： MFCD20232876
• Inchi： 1S/C5H10FN.ClH/c6-5-1-4(2-5)3-7;/h4-5H,1-3,7H2;1H
• InChI Key： RSRVCWQDMQZMET-UHFFFAOYSA-N
• SMILES： Cl.FC1CC(CN)C1

Computed Properties

• Exact Mass: 139.0564052g/mol
• Monoisotopic Mass: 139.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (3-fluorocyclobutyl)methanamine

Recent Advances in the Application of (3-fluorocyclobutyl)methanamine (CAS: 1334493-19-4) in Chemical Biology and Pharmaceutical Research

The compound (3-fluorocyclobutyl)methanamine (CAS: 1334493-19-4) has recently emerged as a key building block in medicinal chemistry and chemical biology. This fluorinated cyclobutylamine derivative has garnered significant attention due to its unique structural properties, which make it a valuable scaffold for drug discovery and development. The presence of both the cyclobutyl ring and the fluorine atom contributes to its enhanced metabolic stability and improved pharmacokinetic properties compared to non-fluorinated analogs.

Recent studies have demonstrated the utility of (3-fluorocyclobutyl)methanamine in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its incorporation into potent kinase inhibitors, where the fluorocyclobutyl moiety was found to significantly improve target binding affinity while reducing off-target effects. The researchers attributed this enhancement to the optimal balance of steric and electronic effects provided by the fluorinated cyclobutyl group.

In the field of central nervous system (CNS) drug development, (3-fluorocyclobutyl)methanamine has shown particular promise. Its ability to cross the blood-brain barrier while maintaining metabolic stability has led to its use in the design of novel neurotransmitter modulators. A recent preclinical study demonstrated that derivatives containing this moiety exhibited improved bioavailability and brain penetration compared to traditional amine-containing compounds.

The synthetic accessibility of (3-fluorocyclobutyl)methanamine has also been a focus of recent research. Several innovative synthetic routes have been developed to produce this compound with high enantiomeric purity, as reported in a 2024 Organic Process Research & Development article. These improved synthetic methods have significantly reduced production costs while increasing yield, making the compound more accessible for large-scale pharmaceutical applications.

From a safety and toxicology perspective, preliminary studies indicate that (3-fluorocyclobutyl)methanamine and its derivatives show favorable safety profiles. The metabolic fate of the fluorocyclobutyl group appears to differ from that of aromatic fluorine compounds, potentially reducing the risk of toxic metabolite formation. However, comprehensive long-term toxicity studies are still ongoing to fully characterize its safety profile.

Looking forward, researchers anticipate that (3-fluorocyclobutyl)methanamine will play an increasingly important role in fragment-based drug discovery and the development of covalent inhibitors. Its unique combination of structural rigidity and synthetic versatility makes it particularly suitable for these applications. Several pharmaceutical companies have already included this scaffold in their proprietary compound libraries, suggesting its growing importance in drug discovery pipelines.